![molecular formula C12H10O3 B098014 Methyl 6-hydroxy-2-naphthoate CAS No. 17295-11-3](/img/structure/B98014.png)
Methyl 6-hydroxy-2-naphthoate
Overview
Description
Methyl 6-hydroxy-2-naphthoate, also known as m-hydroxy-2-naphthoic acid methyl ester, is an organic compound with the molecular formula C11H10O3. It is an aromatic compound containing both an ester and an alcohol functional group. This compound has been studied for its potential application in the synthesis of organic compounds, as well as its biochemical and physiological effects in living organisms.
Scientific Research Applications
1. Polymorphism Studies
Methyl 6-hydroxy-2-naphthoate has been explored for its applications in studying polymorphism. For instance, a piperidine substituted methyl 3-hydroxy-2-naphthoate was synthesized to act as a supramolecular host. This compound exhibited polymorphism as evidenced by different crystal forms obtained using various solvents for crystallization. These polymorphs were analyzed through techniques like melting point, IR, UV-Visible reflectance, fluorescence, SEM, NMR, DSC, PXRD, and X-ray crystallography. Computational analysis using software like Gaussian 09, CLP-PIXEL, and Crystal Explorer further elucidated differences in intermolecular interactions and optical properties (Sahoo, Kumar, Kumar, & Kumar, 2020).
2. Anti-Inflammatory Applications
Research has also been conducted on the anti-inflammatory effects of methyl 1-hydroxy-2-naphthoate derivatives. For example, the compound was evaluated for its impact on the lipopolysaccharide-induced inflammatory response in murine macrophages. The study found significant inhibition of nitric oxide release, interleukin-1beta, and interleukin-6, as well as suppression of protein expression of inducible nitric oxide synthase and cyclooxygenase-2. This inhibition was linked to the compound's effect on nuclear factor kappa B and MAPK pathways (Zhang et al., 2011).
3. Photophysical Properties
The photophysical properties of methyl 2-hydroxy-3-naphthoate and its derivatives have been investigated in various studies. One such research focused on the intramolecular hydrogen bond position in esters of o-hydroxynaphthoic acids and how it acts as a switch for inducing an excited state intramolecular proton transfer. The study provided insights into the photostability of these compounds under UV irradiation, contributing to the understanding of their photophysical behavior (Catalán et al., 1999).
4. Synthesis Techniques
Various synthesis techniques have been developed for this compound and its analogs. For instance, a strategy for synthesizing 6-hydroxy-2-naphthoic acid from 2,6-diisopropylnaphthalene using NHPI as a key catalyst was described. This method involved several steps, including esterification and aerobic oxidation, demonstrating an efficient route for producing the compound (Nakamura, Obora, & Ishii, 2009).
Mechanism of Action
Target of Action
Methyl 6-hydroxy-2-naphthoate primarily targets macrophages , which are a type of white blood cell that plays a significant role in the body’s immune response . The compound interacts with these cells to modulate their response to inflammation .
Mode of Action
The compound inhibits the release of nitric oxide (NO) , interleukin-1beta (IL-1β) , and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages . It also suppresses the protein expression of inducible NO synthase (iNOS) and cyclooxygenase-2 (COX-2) . These proteins are involved in the production of inflammatory mediators, and their inhibition leads to a reduction in inflammation .
Biochemical Pathways
This compound affects the NF-κB and MAPKs signaling pathways . It inhibits LPS-induced increases in NF-κB DNA-binding activity and NF-κB transcriptional activity, as well as IκB-α degradation and NF-κB translocation . It also decreases the activation of p38 MAPK and c-Jun N-terminal kinases (JNK) induced by LPS .
Pharmacokinetics
Its molecular weight of202.21 suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed .
Result of Action
The result of this compound’s action is a significant reduction in the inflammatory response of macrophages . By inhibiting the release of inflammatory mediators and suppressing key inflammatory pathways, the compound effectively reduces inflammation .
Action Environment
For safe handling, it is recommended to ensure adequate ventilation, avoid contact with skin, eyes or clothing, avoid ingestion and inhalation, and avoid dust formation .
Biochemical Analysis
Biochemical Properties
It is known that the compound plays a role in biochemical reactions
Cellular Effects
Related compounds have been shown to have significant effects on cellular processes . For example, Methyl-1-hydroxy-2-naphthoate, a novel naphthol derivative, has been shown to inhibit lipopolysaccharide-induced inflammatory response in murine macrophages .
Molecular Mechanism
It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
Related compounds have been shown to have dosage-dependent effects .
properties
IUPAC Name |
methyl 6-hydroxynaphthalene-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O3/c1-15-12(14)10-3-2-9-7-11(13)5-4-8(9)6-10/h2-7,13H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKZOPQRTQJERQC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)C=C(C=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10327816 | |
Record name | Methyl 6-hydroxy-2-naphthoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10327816 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17295-11-3 | |
Record name | Methyl 6-hydroxy-2-naphthoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10327816 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of studying methyl 6-hydroxy-2-naphthoate in the context of dyad systems?
A: this compound serves as a photoactive component within the studied dyad system. The research investigates how this compound, when covalently linked to 2-styrylquinoline, behaves in terms of its spectral and photochemical properties []. This is crucial for understanding energy and electron transfer processes within the dyad, which has implications for potential applications in areas like artificial photosynthesis or molecular electronics.
Q2: Can you elaborate on the spectral characteristics of this compound within the dyad system?
A: While the provided abstract doesn't detail specific spectral data, the research likely investigates how the absorption and emission properties of this compound are influenced by its covalent linkage to 2-styrylquinoline []. This could involve analyzing shifts in absorption wavelengths, changes in molar absorptivity, and alterations in fluorescence behavior. Such analyses provide insights into the electronic interactions between the two components of the dyad.
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